4-Morpholinocyclohexanone

Specification

• CAS No.: 139025-93-7
• Molecular Formula: C10H17NO2
• Molecular Weight: 183.251
• IUPAC Name: 4-morpholin-4-ylcyclohexan-1-one
• Standard InChI: InChI=1S/C10H17NO2/c12-10-3-1-9(2-4-10)11-5-7-13-8-6-11/h9H,1-8H2
• Standard InChI Key: XQSZENOTKVEPEU-UHFFFAOYSA-N
• SMILES: C1CC(=O)CCC1N2CCOCC2

Introduction

Chemical Identity and Properties

4-Morpholinocyclohexanone (CAS: 139025-93-7) is an organic compound with molecular formula C10H17NO2 and molecular weight of 183.25 g/mol. It consists of a cyclohexanone ring with a morpholine substituent at the 4-position. The compound's structure contains both a ketone functional group and a tertiary amine within the morpholine ring, contributing to its utility in organic synthesis.

Basic Chemical Properties

Property	Value
CAS Number	139025-93-7
Molecular Formula	C10H17NO2
Molecular Weight	183.25 g/mol
IUPAC Name	4-morpholin-4-ylcyclohexan-1-one
InChI	InChI=1S/C10H17NO2/c12-10-3-1-9(2-4-10)11-5-7-13-8-6-11
InChIKey	XQSZENOTKVEPEU-UHFFFAOYSA-N
SMILES	C1CC(=O)CCC1N2CCOCC2

Table 1: Chemical identifiers and basic properties of 4-Morpholinocyclohexanone

Physical Properties and Specifications

The compound is commercially available with the following specifications:

Parameter	Specification
Purity	≥98% (HPLC)
Moisture	≤0.5% Max
Appearance	Not specified in sources
Storage Conditions	Store in a cool, dry area away from incompatible substances
Production Scale	Up to kilograms

Table 2: Commercial specifications of 4-Morpholinocyclohexanone

Property	Value
CAS Number	670-80-4
Molecular Formula	C10H17NO
Molecular Weight	167.25 g/mol
Boiling Point	249.7°C at 760 mmHg
Density	1.0±0.1 g/cm³
Physical State	Clear colorless to light yellow liquid

Table 3: Properties of 1-Morpholino-1-cyclohexene, a potential synthetic precursor

Applications in Organic Synthesis

4-Morpholinocyclohexanone has been identified as a valuable synthetic intermediate with specific applications in creating complex molecular structures.

Synthetic Building Block

The compound serves as an intermediate in organic syntheses, particularly noted for its use in synthesizing diastereomeric 3,6-diaminobicyclo[3.1.0]hexane derivatives. This application highlights its utility in stereoselective synthesis.

The compound's structural features enable various synthetic transformations:

• The ketone group can participate in nucleophilic addition reactions, reductions, or condensations

• The morpholine moiety provides reactivity typical of tertiary amines

• The cyclohexanone scaffold allows for further functionalization with control of stereochemistry

Sample Solution Preparation

For research applications, sample solutions can be prepared according to the following guidelines:

Concentration	Preparation for Different Quantities
1 mM	5.457 mL (1 mg), 27.285 mL (5 mg), 54.570 mL (10 mg)
5 mM	1.091 mL (1 mg), 5.457 mL (5 mg), 10.914 mL (10 mg)
10 mM	0.546 mL (1 mg), 2.729 mL (5 mg), 5.457 mL (10 mg)

Table 4: Guidelines for preparing stock solutions of 4-Morpholinocyclohexanone

Quantity	Price Range (EUR)
100 mg	282.00
1 g	640.00

Table 5: Example pricing for 4-Morpholinocyclohexanone from one supplier

Structural Relationships with Other Compounds

4-Morpholinocyclohexanone belongs to a broader family of morpholine-containing compounds with diverse applications.

Parent Structures

The compound incorporates two key structural elements:

• Morpholine (C4H9NO): A six-membered heterocycle containing both oxygen and nitrogen atoms

• Cyclohexanone: A six-membered cyclic ketone

Related Derivatives

Several structurally related compounds have been studied:

• 1-Morpholino-1-cyclohexene (discussed in section 2.2)

• 4-(Morpholine-4-carbonyl)cyclohexane-1-carbonitrile (C12H18N2O2): A related derivative with a morpholine-4-carbonyl group and a nitrile functionality

• 4-Morpholino-2-phenylquinazolines: A class of compounds that have shown activity as inhibitors of PI3 kinase p110alpha